Cas no 1144524-93-5 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride
• CAS No: 1144524-93-5
• CID: 4572600
• PubChem ID: 134882415
• Update Time: 2025-09-28

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride

Research Briefing on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride (CAS: 1144524-93-5)

In recent years, the compound 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride (CAS: 1144524-93-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique isoindoline-1,3-dione moiety, has shown promising potential as a versatile intermediate in the synthesis of biologically active molecules. Its applications span across drug discovery, medicinal chemistry, and the development of novel therapeutic agents.

The primary focus of recent studies has been on the compound's reactivity and utility in the construction of sulfonamide-based pharmacophores. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their broad spectrum of biological activities, including antibacterial, antiviral, and anticancer properties. Researchers have explored the use of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride as a key building block in the synthesis of sulfonamide derivatives with enhanced pharmacokinetic and pharmacodynamic profiles.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role in the development of novel protease inhibitors. The researchers utilized the sulfonyl chloride group to introduce sulfonamide linkages into peptide mimetics, resulting in compounds with high affinity and selectivity for target proteases. The study highlighted the compound's efficiency in facilitating the formation of stable covalent bonds with nucleophilic amino acid residues, a property that is highly desirable in the design of irreversible enzyme inhibitors.

Another significant application of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride has been in the field of targeted drug delivery. A recent publication in Advanced Drug Delivery Reviews (2024) described its use in the synthesis of prodrugs and drug conjugates. The isoindoline-1,3-dione moiety was found to enhance the stability of the prodrugs in systemic circulation, while the sulfonyl chloride group allowed for site-specific conjugation to targeting ligands such as antibodies or peptides. This approach has shown promise in improving the therapeutic index of anticancer agents.

In addition to its applications in drug development, the compound has also been explored in chemical biology for the modification of biomolecules. A study in Bioconjugate Chemistry (2023) demonstrated its utility in the selective labeling of proteins and nucleic acids. The sulfonyl chloride group's reactivity with primary amines and hydroxyl groups enabled the efficient introduction of fluorescent or affinity tags, facilitating the study of biomolecular interactions and cellular processes.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride. Its sensitivity to moisture and tendency to undergo hydrolysis necessitate stringent storage conditions and careful handling. Recent efforts in process chemistry have focused on optimizing synthetic routes to improve yield and stability, as reported in Organic Process Research & Development (2024).

In conclusion, 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butane-2-sulfonyl chloride (CAS: 1144524-93-5) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a versatile intermediate for the development of novel therapeutic agents and biomolecular probes. Ongoing research continues to uncover new applications and refine synthetic methodologies, further solidifying its importance in the field.